An In-depth Technical Guide on the Core Basic Properties of (S)-1-benzylpyrrolidin-3-amine Dihydrochloride
An In-depth Technical Guide on the Core Basic Properties of (S)-1-benzylpyrrolidin-3-amine Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals
Abstract
(S)-1-benzylpyrrolidin-3-amine dihydrochloride is a chiral synthetic compound featuring a pyrrolidine ring, a foundational structure in a multitude of biologically active molecules.[1][2] As a versatile building block in medicinal chemistry, its stereospecific configuration is crucial for the synthesis of complex molecules with specific pharmacological activities.[3] This technical guide provides a comprehensive overview of the core basic properties of (S)-1-benzylpyrrolidin-3-amine dihydrochloride, including its chemical structure, physicochemical properties, and its relevance in drug discovery. Detailed experimental protocols for the determination of its key physical characteristics are also presented to aid researchers in their laboratory work.
Chemical and Physical Properties
Chemical Structure and Identification
| Property | Value |
| IUPAC Name | (3S)-1-benzylpyrrolidin-3-amine;dihydrochloride |
| Synonyms | (S)-3-amino-1-benzylpyrrolidine dihydrochloride, (3S)-1-benzylpyrrolidin-3-amine dihydrochloride |
| CAS Number | 131852-54-5 |
| Molecular Formula | C₁₁H₁₈Cl₂N₂ |
| Molecular Weight | 249.18 g/mol |
| Canonical SMILES | C1--INVALID-LINK--N.Cl.Cl |
Physicochemical Properties
The following table summarizes the available data for the free base, (S)-1-benzylpyrrolidin-3-amine, and provides a framework for the expected properties of the dihydrochloride salt.
| Property | (S)-1-benzylpyrrolidin-3-amine (Free Base) | (S)-1-benzylpyrrolidin-3-amine Dihydrochloride (Expected) |
| Appearance | Clear colorless to yellow liquid | White to yellow powder or crystals[4] |
| Boiling Point | 100-105 °C at 3 mmHg | Not applicable (decomposes) |
| Density | 1.02 g/cm³ | Data not available |
| Refractive Index | n20/D 1.5450 (lit.) | Not applicable |
| Solubility | Data not available | Expected to be soluble in water and polar protic solvents. |
| pKa | Predicted: 9.74 ± 0.20 | Expected to have two pKa values corresponding to the two amine groups. |
Synthesis and Chiral Resolution
The synthesis of (S)-1-benzylpyrrolidin-3-amine typically involves the preparation of the racemic mixture followed by chiral resolution.
Synthesis of Racemic 1-benzyl-3-aminopyrrolidine
A common synthetic route starts from 1-benzyl-3-pyrrolidinone. The ketone is converted to an oxime, which is then reduced to the amine.
Chiral Resolution
The racemic mixture of 1-benzyl-3-aminopyrrolidine can be resolved using a chiral resolving agent such as tartaric acid or its derivatives. The process involves the formation of diastereomeric salts, which can be separated by fractional crystallization. The desired enantiomer is then liberated by treatment with a base.
The synthesis workflow can be visualized as follows:
Caption: Synthetic and Resolution Workflow.
Role in Drug Discovery and Potential Signaling Pathways
The pyrrolidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs and clinical candidates.[5] Derivatives of N-benzylpyrrolidin-3-amine have been investigated for their potential as central nervous system (CNS) agents, particularly as inhibitors of monoamine reuptake.[6] These compounds can modulate the levels of neurotransmitters like serotonin and norepinephrine in the synaptic cleft, making them relevant for the treatment of depression and other mood disorders.
The primary mechanism of action for a dual serotonin-norepinephrine reuptake inhibitor (SNRI) involves the blockade of the serotonin transporter (SERT) and the norepinephrine transporter (NET). This inhibition leads to an increased concentration of these neurotransmitters in the synapse, enhancing neurotransmission.
Caption: SNRI Mechanism of Action.
Experimental Protocols
The following are detailed methodologies for determining the key physicochemical properties of (S)-1-benzylpyrrolidin-3-amine dihydrochloride.
Determination of Melting Point
The melting point is a crucial indicator of purity.
Apparatus:
-
Melting point apparatus (e.g., Mel-Temp)
-
Capillary tubes (sealed at one end)
-
Mortar and pestle
-
Spatula
Procedure:
-
Ensure the sample of (S)-1-benzylpyrrolidin-3-amine dihydrochloride is completely dry and finely powdered. If necessary, grind the crystals in a mortar and pestle.
-
Pack the capillary tube with the powdered sample to a height of 2-3 mm by tapping the sealed end on a hard surface.
-
Place the capillary tube in the heating block of the melting point apparatus.
-
Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting point.
-
Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.
-
Record the temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample has melted (T2). The melting point is reported as the range T1-T2.
Determination of Solubility
Solubility is a critical parameter for formulation and bioavailability.
Apparatus:
-
Vials or test tubes with closures
-
Analytical balance
-
Vortex mixer or magnetic stirrer
-
pH meter (for aqueous solubility)
-
Temperature-controlled water bath or shaker
Procedure for Aqueous Solubility:
-
Add a known excess amount of (S)-1-benzylpyrrolidin-3-amine dihydrochloride to a vial containing a known volume of purified water (e.g., 10 mg in 1 mL).
-
Seal the vial and place it in a temperature-controlled shaker or water bath set to a specific temperature (e.g., 25 °C or 37 °C).
-
Agitate the mixture until equilibrium is reached (typically 24-48 hours).
-
After equilibration, allow the suspension to settle.
-
Carefully withdraw an aliquot of the supernatant and filter it through a suitable syringe filter (e.g., 0.22 µm) to remove any undissolved solid.
-
Dilute the filtrate with a suitable solvent and analyze the concentration of the dissolved compound using a validated analytical method such as HPLC-UV.
-
The solubility is expressed in mg/mL or mol/L.
Procedure for Organic Solvent Solubility:
-
Follow a similar procedure as for aqueous solubility, using the desired organic solvent (e.g., ethanol, methanol, DMSO) instead of water.
Determination of pKa by Potentiometric Titration
The pKa values indicate the ionization state of the molecule at different pH values, which influences its absorption, distribution, metabolism, and excretion (ADME) properties.
Apparatus:
-
Potentiometric titrator with a calibrated pH electrode
-
Burette
-
Beaker
-
Magnetic stirrer and stir bar
Reagents:
-
(S)-1-benzylpyrrolidin-3-amine dihydrochloride solution of known concentration (e.g., 0.01 M) in water.
-
Standardized solution of a strong base (e.g., 0.1 M NaOH), carbonate-free.
-
Standardized solution of a strong acid (e.g., 0.1 M HCl).
-
Inert electrolyte solution to maintain constant ionic strength (e.g., 0.1 M KCl).
Procedure:
-
Calibrate the pH electrode using standard buffer solutions (e.g., pH 4, 7, and 10).
-
Place a known volume of the (S)-1-benzylpyrrolidin-3-amine dihydrochloride solution into a beaker containing the inert electrolyte.
-
Immerse the pH electrode and the tip of the burette into the solution.
-
Stir the solution gently.
-
Titrate the solution with the standardized NaOH solution, adding small increments of the titrant and recording the pH after each addition, allowing the reading to stabilize.
-
Continue the titration past the equivalence points.
-
Plot the pH versus the volume of NaOH added. The pKa values can be determined from the half-equivalence points on the titration curve. For a dihydrochloride salt, two equivalence points and two corresponding pKa values are expected. The pKa values can be more accurately determined by analyzing the first and second derivatives of the titration curve.
Conclusion
(S)-1-benzylpyrrolidin-3-amine dihydrochloride is a valuable chiral building block with significant potential in the development of new therapeutics, particularly for CNS disorders. This guide has provided a detailed overview of its fundamental basic properties and standardized protocols for their experimental determination. A thorough understanding of these properties is essential for researchers and drug development professionals to effectively utilize this compound in their synthetic and pharmacological studies. Further research to determine the specific quantitative physicochemical data for the dihydrochloride salt and to elucidate its precise interactions with biological targets will be crucial for advancing its application in medicinal chemistry.
References
- 1. Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease - PMC [pmc.ncbi.nlm.nih.gov]
- 2. N/A|1-Benzyl-3-methylpyrrolidin-3-amine hydrochloride|BLD Pharm [bldpharm.com]
- 3. 78914-69-9((S)-(1-Benzylpyrrolidin-3-yl)methanol) | Kuujia.com [kuujia.com]
- 4. (3S)-(+)-1-Benzyl-3-aminopyrrolidine | C11H16N2 | CID 1519353 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
